Cas no 1862577-58-9 (4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1862577-58-9
• MF: C₈H₄I₂N₂OS
• MW: 430.004104614258
• CID: 5703686
• PubChem ID: 130508512
• Update Time: 2025-06-08

4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1862577-58-9
• 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• EN300-1292401
• 2-Thiophenecarboxaldehyde, 4-(4,5-diiodo-1H-imidazol-1-yl)-

• Inchi： 1S/C8H4I2N2OS/c9-7-8(10)12(4-11-7)5-1-6(2-13)14-3-5/h1-4H
• InChI Key： ZIFMAGWWWKVUHU-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1=CSC(C=O)=C1)I

Computed Properties

• Exact Mass: 429.81338g/mol
• Monoisotopic Mass: 429.81338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 2.57±0.1 g/cm3(Predicted)
• Boiling Point: 514.1±50.0 °C(Predicted)
• pka: 0.70±0.61(Predicted)

Additional information on 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1862577-58-9)

The compound 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1862577-58-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, material science, and organic synthesis. This article delves into the chemical characteristics, synthesis methods, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

From a structural perspective, 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde features a thiophene ring linked to a diiodo-imidazole moiety, with an aldehyde functional group at the 2-position of the thiophene. This combination of heterocycles and reactive groups makes it a versatile intermediate for further chemical modifications. Researchers have explored its utility in cross-coupling reactions, catalysis, and as a precursor for fluorescent materials, aligning with the growing demand for advanced organic compounds in optoelectronic devices.

The synthesis of CAS No. 1862577-58-9 typically involves multi-step organic reactions, starting from commercially available thiophene derivatives and imidazole precursors. Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes, such as microwave-assisted reactions or catalyst-free conditions, which resonate with the current focus on environmentally friendly synthesis in the chemical industry. These developments address common search queries like "eco-friendly synthesis of heterocyclic compounds" and "improving atom economy in organic reactions."

In medicinal chemistry, the imidazole-thiophene hybrid structure has shown promise as a scaffold for drug discovery. The presence of iodine atoms offers opportunities for radiolabeling, making 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde a candidate for developing diagnostic agents or targeted therapies. This aligns with trending research topics such as "theranostic agents in precision medicine" and "small-molecule probes for biological imaging," which frequently appear in scientific literature and search engine queries.

From a material science standpoint, the compound's conjugated system and electron-rich heterocycles make it interesting for organic semiconductors and photovoltaic materials. Its potential in OLED technology and sensor development has been explored, particularly in the context of designing high-performance electronic materials. These applications respond to the increasing interest in "next-generation organic electronic materials" and "sustainable alternatives to inorganic semiconductors," which are hot topics in both academic and industrial circles.

Quality control and characterization of 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde require advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions is a subject of ongoing research, addressing practical concerns about storage conditions and handling protocols that frequently appear in technical discussions and search queries related to specialty chemicals.

The commercial availability of CAS No. 1862577-58-9 has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. However, researchers often search for "reliable sources of rare organic compounds" and "custom synthesis options," indicating the need for transparent information about procurement and supply chain reliability in the chemical research community.

Future research directions for this compound may include exploring its biological activity, optimizing its synthetic routes for scale-up, and investigating novel applications in energy storage or catalysis. These potential developments connect with broader scientific trends and frequently searched topics like "innovative applications of heterocyclic compounds" and "bridging molecular chemistry with materials science."

In conclusion, 4-(4,5-Diiodo-1H-imidazol-1-yl)thiophene-2-carbaldehyde represents an intriguing case study in modern organic chemistry, demonstrating how carefully designed molecular structures can serve multiple purposes across different scientific disciplines. Its study contributes to our understanding of structure-activity relationships and opens new avenues for innovation in both life sciences and advanced materials development.